Cas no 59642-21-6 (N-(4-Nitrobenzoyl)-β-alanine)

• Product Name: N-(4-Nitrobenzoyl)-β-alanine
• CAS No: 59642-21-6
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• MDL: MFCD00009794
• CID: 57451
• PubChem ID: 591374
• Update Time: 2025-06-09

N-(4-Nitrobenzoyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrobenzoyl)-beta-alanine
• N-(4-Nitrobenzoyl)-?alanine
• N-(4-Nitrobenzoyl)-β-alanine
• 3-[(4-nitrobenzoyl)amino]propanoic acid
• 3-(4-nitrobenzamido)propanoic acid
• 3-(4-Nitrobenzamido)propionic Acid
• 3-(4-Nitro-benzoylamino)-propionic acid
• N-(4-Nitrobenzoyl)-ß-alanine
• PDTLZWITKYGYDN-UHFFFAOYSA-N
• PubChem20691
• 4-nitrobenzoyl-beta-alanine
• N-(4-Nitrobenzoyl)-b-alanine
• STL170032
• N-(4-Nitrobenzoyl)-ß-alanine
• VZ32951
• N-[(4-nitrophenyl)carbonyl]
• EN300-18576
• FT-0640617
• 59642-21-6
• AKOS000120570
• AC-9162
• N0942
• SR-01000065957
• N-(4-Nitrobenzoy1)-beta-Alanine
• CS-0207269
• SR-01000065957-1
• b-Alanine, N-(4-nitrobenzoyl)-
• AKOS032953791
• CHEMBL1650246
• DTXSID70343673
• SCHEMBL503535
• 3-[(4-nitrophenyl)formamido]propanoic acid
• MFCD00009794
• A18957
• Z85914349
• D95435
• STR04964
• N-(4-NITROBENZOYL)-
• DB-053432
• A-ALANINE
• N-[(4-nitrophenyl)carbonyl]-beta-alanine
• DTXCID50294750

• MDL： MFCD00009794
• Inchi： 1S/C10H10N2O5/c13-9(14)5-6-11-10(15)7-1-3-8(4-2-7)12(16)17/h1-4H,5-6H2,(H,11,15)(H,13,14)
• InChI Key： PDTLZWITKYGYDN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCC(=O)O

Computed Properties

• Exact Mass: 238.05900
• Monoisotopic Mass: 238.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Not determined
• Density: 1.407
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 533.767°C at 760 mmHg
• Flash Point: 276.6°C
• PSA: 112.22000
• LogP: 1.71340

N-(4-Nitrobenzoyl)-β-alanine Security Information

• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Safety Instruction： S16; S26; S36; S62
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Nitrobenzoyl)-β-alanine

Recent Advances in the Study of N-(4-Nitrobenzoyl)-β-alanine (CAS: 59642-21-6)

N-(4-Nitrobenzoyl)-β-alanine (CAS: 59642-21-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitrobenzoyl and β-alanine moieties, has been the subject of recent studies due to its potential applications in drug development, biochemical assays, and as a building block for more complex pharmaceutical agents. The compound's unique structural features make it a valuable candidate for investigating enzyme interactions, metabolic pathways, and therapeutic targeting.

Recent research has focused on the synthesis and optimization of N-(4-Nitrobenzoyl)-β-alanine to enhance its bioavailability and stability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's role as a precursor in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C.

In addition to its synthetic applications, N-(4-Nitrobenzoyl)-β-alanine has been investigated for its biochemical properties. A 2024 study in Bioorganic & Medicinal Chemistry explored its interaction with specific enzymes, revealing its potential as a competitive inhibitor. The findings suggest that this compound could be leveraged to design new enzyme inhibitors with higher specificity and lower toxicity, paving the way for next-generation therapeutics.

Another area of interest is the compound's role in metabolic studies. Research conducted at the University of Cambridge (2023) utilized N-(4-Nitrobenzoyl)-β-alanine as a tracer to study amino acid metabolism in cancer cells. The results provided insights into altered metabolic pathways in malignancies, offering potential targets for anticancer drug development. This study underscores the versatility of the compound in both basic and applied research.

Despite these advancements, challenges remain in the clinical translation of N-(4-Nitrobenzoyl)-β-alanine-based therapies. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's promising properties and the growing body of research support its continued investigation as a key player in pharmaceutical innovation.

In conclusion, N-(4-Nitrobenzoyl)-β-alanine (CAS: 59642-21-6) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from synthetic chemistry to metabolic research, highlighting its broad utility. Ongoing studies are expected to further elucidate its mechanisms and expand its therapeutic potential, making it a compound of enduring interest in the scientific community.